Carbamic acid, N-(4-trifluoromethyl-2-pyridylamino)-, methyl ester

• IUPAC Name: methyl N-[[4-(trifluoromethyl)pyridin-2-yl]amino]carbamate
• InChI: InChI=1S/C8H8F3N3O2/c1-16-7(15)14-13-6-4-5(2-3-12-6)8(9,10)11/h2-4H,1H3,(H,12,13)(H,14,15)
• InChI Key: FVKUZMUPKKSDEK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NNC1=NC=CC(=C1)C(F)(F)F
• Molecular Formula: C8H8F3N3O2
• Molecular Weight: 235.16 g/mol

Description

“Carbamic acid, N-(4-trifluoromethyl-2-pyridylamino)-, methyl ester” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The major use of TFMP derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Synthesis Analysis

There are three main methods for preparing TFMP derivatives: chlorine/fluorine exchange using trichloromethylpyridine; construction of a pyridine ring from a trifluoromethyl-containing building block; or direct introduction of a trifluoromethyl group using a trifluoromethyl active species such as trifluoromethyl copper, which undergoes substitution reactions with bromo- and iodopyridines.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

More agrochemicals and pharmaceuticals containing TFMP are expected to be introduced to the market in the near future. It is expected that many novel applications of TFMP will be discovered in the future.